Cas no 69326-62-1 (2-(4-Bromophenyl)thio-ethanamine Hydrochloric Acid Salt)

2-(4-Bromophenyl)thio-ethanamine Hydrochloric Acid Salt is a brominated aromatic thioether compound with an amine functional group, stabilized as a hydrochloride salt for enhanced handling and storage. The 4-bromophenyl moiety provides a reactive site for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The thioether linkage contributes to stability while allowing selective modifications. The hydrochloride salt form improves solubility in polar solvents, facilitating its use in aqueous or acidic reaction conditions. This compound is particularly useful in the development of bioactive molecules, where its structural features enable precise derivatization for target-oriented applications. Its crystalline nature ensures consistent purity for reproducible synthetic outcomes.
2-(4-Bromophenyl)thio-ethanamine Hydrochloric Acid Salt structure
69326-62-1 structure
Product Name:2-(4-Bromophenyl)thio-ethanamine Hydrochloric Acid Salt
CAS No:69326-62-1
MF:C8H10BrNS
MW:232.140699863434
MDL:MFCD05262934
CID:867977
PubChem ID:420615
Update Time:2025-05-23

2-(4-Bromophenyl)thio-ethanamine Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

    • 1-[(2-Aminoethyl)sulfanyl]-4-bromobenzene
    • 2-[(4-BROMOPHENYL) THIO]ETHANAMINE
    • 2-[(4-BROMOPHENYL)THIO]ETHANAMINE HYDROCHLORIDE
    • 2-(4-bromo-phenylsulfanyl)-ethylamine
    • 2-(p-bromophenylthio) ethylamine
    • 2-(p-bromophenylthio)-ethylamine
    • 2-[(4-bromophenyl)sulfanyl]ethanaminium
    • AC1LT568
    • 2-[(4-Bromophenyl)thio]-ethanamine HCl
    • 2-(4-Bromophenyl)thio-ethanamine Hydrochloric Acid Salt
    • 69326-62-1
    • SCHEMBL4373571
    • FT-0683017
    • 2-((4-Bromophenyl)thio)ethanamine
    • 2-(4-bromophenyl)sulfanylethanamine
    • CF-0764
    • C78402
    • EN300-34154
    • CS-0454971
    • 2-[(4-bromophenyl)sulfanyl]ethan-1-amine
    • ZVFKJMXTWOTCSR-UHFFFAOYSA-N
    • MFCD05262934
    • SB77245
    • J-505232
    • 2-[(4-BROMOPHENYL)THIO]-ETHANAMINE
    • AKOS000116943
    • 2-((4-Bromophenyl)thio)ethan-1-amine
    • MDL: MFCD05262934
    • Inchi: 1S/C8H10BrNS/c9-7-1-3-8(4-2-7)11-6-5-10/h1-4H,5-6,10H2
    • InChI Key: ZVFKJMXTWOTCSR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)SCCN

Computed Properties

  • Exact Mass: 266.94853
  • Monoisotopic Mass: 230.972
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.3A^2
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.5
  • Boiling Point: 306°C at 760 mmHg
  • Flash Point: 138.8°C
  • Refractive Index: 1.639
  • PSA: 26.02

2-(4-Bromophenyl)thio-ethanamine Hydrochloric Acid Salt Security Information

  • HazardClass:IRRITANT

2-(4-Bromophenyl)thio-ethanamine Hydrochloric Acid Salt Pricemore >>

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Additional information on 2-(4-Bromophenyl)thio-ethanamine Hydrochloric Acid Salt

2-(4-Bromophenyl)thio-ethanamine Hydrochloric Acid Salt: A Comprehensive Overview

The compound with CAS No. 69326-62-1, commonly referred to as 2-(4-Bromophenyl)thio-ethanamine Hydrochloric Acid Salt, is a significant entity in the realm of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various fields. The 4-bromophenyl group attached to the thio-ethanamine backbone introduces distinct electronic and steric effects, making it a valuable molecule for both academic and industrial research.

Recent studies have highlighted the importance of thio-ethanamines in medicinal chemistry, particularly in the design of bioactive compounds. The hydrochloric acid salt form of this compound is often preferred for its enhanced solubility and stability, which are critical factors in drug delivery systems. Researchers have explored its potential as a precursor for synthesizing more complex molecules with therapeutic applications.

The synthesis of 2-(4-Bromophenyl)thio-ethanamine Hydrochloric Acid Salt involves a multi-step process that typically begins with the bromination of an aromatic ring. This is followed by nucleophilic substitution reactions to introduce the thioether group. The final step involves acidification with hydrochloric acid to form the salt. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of the compound.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of biologically active molecules. For instance, recent research has demonstrated its role in the development of inhibitors for certain enzymes involved in disease pathways. The 4-bromophenyl group is particularly advantageous due to its ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

In terms of physical properties, 2-(4-Bromophenyl)thio-ethanamine Hydrochloric Acid Salt exhibits a melting point of approximately 180°C and is soluble in common organic solvents like dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, revealing that it remains stable under normal storage conditions but requires protection from light and moisture during handling.

From an environmental perspective, studies have been conducted to assess the biodegradability and ecotoxicity of this compound. Results indicate that it has a moderate environmental impact, with degradation rates influenced by factors such as pH and temperature. These findings are crucial for ensuring safe disposal practices and minimizing ecological risks associated with its use.

Looking ahead, ongoing research aims to explore the potential of 2-(4-Bromophenyl)thio-ethanamine Hydrochloric Acid Salt in advanced materials science. Its unique electronic properties make it a candidate for applications in semiconductors and optoelectronic devices. Collaborative efforts between chemists and material scientists are expected to unlock new possibilities for this versatile compound.

In conclusion, 2-(4-Bromophenyl)thio-ethanamine Hydrochloric Acid Salt stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural features, combined with recent advancements in synthetic methodologies and analytical techniques, position it as a key player in future research endeavors.

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